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Compound of Interest

Compound Name: Sudoxicam

Cat. No.: B611048

Essential Safety and Handling Guide for Sudoxicam

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Sudoxicam in a laboratory setting. Adherence to these procedures is essential to mitigate
risks, ensure regulatory compliance, and foster a culture of safety. Sudoxicam, a non-steroidal
anti-inflammatory drug (NSAID), was withdrawn from clinical trials due to instances of severe
hepatotoxicity, underscoring the need for stringent safety protocols.[1][2][3][4]

Physicochemical and Hazard Information

Proper handling of Sudoxicam begins with a clear understanding of its physical, chemical, and
toxicological properties.
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Property Value Reference

4-Hydroxy-2-methyl-N-2-
Chemical Name thiazolyl-2H-1,2-benzothiazine-  [5]

3-carboxamide 1,1-Dioxide

CAS Number 34042-85-8

Molecular Formula C13H11N304S2

Molecular Weight 337.37 g/mol

Appearance Brown Solid

Storage 2-8°C Refrigerator

Hazard Identification Description

) Associated with severe hepatotoxicity (liver
Primary Hazard
damage).

Dermal contact, inhalation, ingestion, ocular
Routes of Exposure
contact.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following table outlines the minimum required PPE for handling Sudoxicam.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

Prevents skin contact. Double
gloving provides an additional

barrier.

Eye and Face Protection

ANSI Z87.1 compliant safety
glasses with side shields or
chemical splash goggles. A
face shield should be worn
when there is a risk of

splashes.

Protects eyes from dust

particles and splashes.

Body Protection

Alab coat, preferably

disposable and solid-front.

Protects skin and clothing from

contamination.

Respiratory Protection

Work should be conducted in a
certified chemical fume hood to

avoid inhalation.

Minimizes the risk of inhaling

aerosolized particles.

Experimental Protocol: Handling and Weighing

Sudoxicam

The following protocol details the steps for safely handling and weighing solid Sudoxicam in a

laboratory setting.

» Preparation:

o Ensure a certified chemical fume hood is operational.

o Gather all necessary equipment: analytical balance, weigh paper or boat, spatula, and

labeled receiving container.

o Don all required PPE as specified in the table above.

» Weighing Procedure:

o Perform all manipulations within the fume hood.
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o Carefully transfer the desired amount of Sudoxicam from the stock container to the weigh
paper or boat using a clean spatula.

o Avoid generating dust. If any dust is generated, ensure it is contained within the fume
hood.

o Record the weight and transfer the weighed Sudoxicam to the designated receiving
container.

e Post-Weighing:

o Clean the spatula and any contaminated surfaces within the fume hood with an
appropriate solvent (e.g., 70% ethanol) and dispose of the cleaning materials as
hazardous waste.

o Carefully remove the outer pair of gloves and dispose of them in the designated
hazardous waste container.

o Remove the inner pair of gloves and dispose of them, followed by washing hands
thoroughly.

Operational and Disposal Plans

A clear plan for spills and waste disposal is critical to maintaining a safe laboratory
environment.

Spill Response:

o Evacuate: Immediately alert others in the vicinity and evacuate the area if the spill is large or
if there is a risk of airborne dust.

e Secure: Restrict access to the spill area.
o PPE: Don appropriate PPE, including respiratory protection if necessary.
» Containment:

o For small powder spills, gently cover with a damp paper towel to avoid raising dust.
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o Carefully wipe up the material, working from the outside in.

o Cleanup:

o Place all contaminated materials into a sealed, labeled hazardous waste container.

o Decontaminate the spill area with a suitable cleaning agent.

o Report: Report the spill to the laboratory supervisor and the institutional environmental health
and safety (EHS) office.

Waste Disposal:

All materials contaminated with Sudoxicam must be treated as hazardous waste.

Waste Type Disposal Procedure

(e.g., contaminated gloves, weigh boats, paper
Solid Waste towels) Place in a designated, sealed, and

clearly labeled hazardous waste container.

(e.g., solutions containing Sudoxicam) Collect in

a sealed, labeled, and appropriate chemical

Liquid Waste ) )
waste container. Do not dispose of down the
drain.
(e.g., contaminated needles, scalpels) Dispose
Sharps of in a designated sharps container for

hazardous chemical waste.

The overriding principle is that no experimental work should commence until a comprehensive
waste disposal plan is in place. All waste disposal must adhere to local, state, and federal
regulations.

Visual Guides

The following diagrams illustrate key workflows for the safe handling of Sudoxicam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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